Cas no 24444-96-0 (Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester)

Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester structure
24444-96-0 structure
Product Name:Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester
CAS No:24444-96-0
MF:C13H12O3S
MW:248.297582626343
CID:267134
PubChem ID:274099
Update Time:2025-04-19

Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-butanoicacid, g-oxo-, methyl ester
    • methyl 4-(1-benzothiophen-3-yl)-4-oxobutanoate
    • 4-Benzo[b]thiophen-3-yl-4-oxo-buttersaeure-methylester
    • 4-benzo[b]thiophen-3-yl-4-oxo-butyric acid methyl ester
    • AC1L6U04
    • AC1Q5ZVM
    • AG-J-37137
    • AR-1J5233
    • CTK4F3678
    • NSC119880
    • methyl 4-(benzo[b]thiophen-3-yl)-4-oxobutanoate
    • 24444-96-0
    • DTXSID20297975
    • NSC-119880
    • Inchi: 1S/C13H12O3S/c1-16-13(15)7-6-11(14)10-8-17-12-5-3-2-4-9(10)12/h2-5,8H,6-7H2,1H3
    • InChI Key: WPMZLIMQLKAYFQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C(CCC(=O)OC)=O)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 248.05076
  • Monoisotopic Mass: 248.050715
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.6

Experimental Properties

  • Density: 1.256
  • Boiling Point: 410.1°Cat760mmHg
  • Flash Point: 201.8°C
  • Refractive Index: 1.606
  • PSA: 43.37
  • LogP: 3.03720
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